1-Oxo-5β-androstane-17β-carboxylic acid methyl ester
1-Oxo-5β-androstane-17β-carboxylic acid methyl ester
Brand Name:
Vulcanchem
CAS No.:
15173-62-3
VCID:
VC0086885
InChI:
InChI=1S/C21H32O3/c1-20-12-11-16-14(15(20)9-10-17(20)19(23)24-3)8-7-13-5-4-6-18(22)21(13,16)2/h13-17H,4-12H2,1-3H3/t13-,14-,15-,16-,17+,20-,21-/m0/s1
SMILES:
CC12CCC3C(C1CCC2C(=O)OC)CCC4C3(C(=O)CCC4)C
Molecular Formula:
C21H32O3
Molecular Weight:
332.5 g/mol
1-Oxo-5β-androstane-17β-carboxylic acid methyl ester
CAS No.: 15173-62-3
Main Products
VCID: VC0086885
Molecular Formula: C21H32O3
Molecular Weight: 332.5 g/mol
| CAS No. | 15173-62-3 |
|---|---|
| Product Name | 1-Oxo-5β-androstane-17β-carboxylic acid methyl ester |
| Molecular Formula | C21H32O3 |
| Molecular Weight | 332.5 g/mol |
| IUPAC Name | methyl (5S,8S,9S,10S,13S,14S,17S)-10,13-dimethyl-1-oxo-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-17-carboxylate |
| Standard InChI | InChI=1S/C21H32O3/c1-20-12-11-16-14(15(20)9-10-17(20)19(23)24-3)8-7-13-5-4-6-18(22)21(13,16)2/h13-17H,4-12H2,1-3H3/t13-,14-,15-,16-,17+,20-,21-/m0/s1 |
| Standard InChIKey | HBWNDDMAMLEDKM-OSQVXGLNSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2C(=O)OC)CC[C@H]4[C@@]3(C(=O)CCC4)C |
| SMILES | CC12CCC3C(C1CCC2C(=O)OC)CCC4C3(C(=O)CCC4)C |
| Canonical SMILES | CC12CCC3C(C1CCC2C(=O)OC)CCC4C3(C(=O)CCC4)C |
| Synonyms | 1-Oxo-5β-androstane-17β-carboxylic acid methyl ester |
| PubChem Compound | 22216299 |
| Last Modified | Nov 11 2021 |
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